![molecular formula SrC2O4<br>C2O4S B1213420 Strontium oxalate CAS No. 814-95-9](/img/structure/B1213420.png)
Strontium oxalate
Overview
Description
Strontium Oxalate is a compound with the chemical formula SrC2O4 . It can exist either in a hydrated form (SrC2O4·nH2O) or as the acidic salt of strontium oxalate (SrC2O4·mH2C2O4·nH2O) . It is a white, odorless crystalline powder .
Synthesis Analysis
Strontium Oxalate can be synthesized using various methods. One such method involves the use of a living biological template, such as mung bean sprouts (MBS), to control the crystallization process . Another method involves the thermal decomposition of Strontium Zirconyl Oxalate (SZO) precursor at 700 °C for 2 hours to obtain nanosized SrZrO3 powder .Molecular Structure Analysis
The molecular formula of Strontium Oxalate is C2O4Sr . The average mass is 175.639 Da and the monoisotopic mass is 175.885269 Da . The structure of Strontium Oxalate can be viewed as a 2D Mol file or as a computed 3D SD file .Chemical Reactions Analysis
Strontium Oxalate reacts with sulfate, chromate, and oxalate ions . For instance, oxalate ion precipitates white SrC2O4 . Strontium Oxalate is insoluble in acetic acid, but soluble in mineral acids such as HCl . With the addition of heat, Strontium Oxalate decomposes into Strontium Oxide, producing a red flame color .Physical And Chemical Properties Analysis
Strontium Oxalate is highly insoluble in water and converts to the oxide when heated . It is a white, odorless crystalline powder .Scientific Research Applications
Synthesis of Solid Solutions
Strontium oxalate is used in the synthesis of calcium-strontium oxalate solid solutions . These solid solutions are synthesized and studied using various methods such as powder X-ray diffraction (PXRD), scanning electron microscopy (SEM), and energy dispersive X-ray (EDX) spectroscopy . This research helps in understanding the incorporation of strontium (Sr) into calcium oxalates .
Creation of Wide-Bandgap Semiconductors
Strontium oxalate has been used in the synthesis of a novel, low-cost, amorphous wide-bandgap semiconductor . This is achieved via X-ray induced decomposition of strontium oxalate at high pressure . The final product, identified through IR spectroscopy, is a mixture of strontium carbonate, strontium oxalate, and CO-derived materials .
Pyrotechnics
Strontium oxalate is a good agent for use in pyrotechnics . It decomposes readily with the addition of heat, producing a red flame color when it decomposes into strontium oxide .
Biomineral Formation
Strontium oxalate plays a role in the formation of biominerals . Natural calcium oxalates, weddellite and whewellite, often form in the human body . Strontium oxalate helps in understanding the formation of these biominerals .
Medical Research
Strontium oxalate is used in medical research, particularly in the study of osteoarthritis . Strontium ranelate, a compound related to strontium oxalate, has shown promise as a disease-modifying osteoarthritis drug .
Optical Applications
The wide-bandgap semiconductor synthesized from strontium oxalate has potential applications in electronic and optical devices . The final product exhibits a much lower band gap than the initial strontium oxalate powder, suggesting its usefulness in these applications .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Strontium oxalate, with the chemical formula SrC2O4, is a compound that primarily targets the pyrotechnic reactions in which it is involved . It is used as a red flame color producing agent in pyrotechnics .
Mode of Action
The mode of action of strontium oxalate is primarily through its decomposition. When heat is added, strontium oxalate decomposes into strontium oxide, carbon dioxide, and carbon monoxide . This decomposition reaction is the key interaction that strontium oxalate has with its target, the pyrotechnic reaction .
Biochemical Pathways
Oxalate, a component of strontium oxalate, is known to be involved in various metabolic processes in fungi and bacteria . Oxalate can be assimilated through the glycolate pathway and the serine pathway .
Pharmacokinetics
It is known that strontium oxalate is insoluble in water
Result of Action
The primary result of strontium oxalate’s action is the production of a red flame color when it decomposes into strontium oxide . This is why it is used as a red flame color producing agent in pyrotechnics .
Action Environment
The action of strontium oxalate is influenced by environmental factors such as the presence of heat and magnesium. Heat is necessary for strontium oxalate to decompose and interact with its target . Additionally, the presence of magnesium can enhance the red flame color produced by strontium oxalate . In the absence of magnesium, strontium carbonate is a better option for producing a greater effect .
properties
IUPAC Name |
strontium;oxalate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C2H2O4.Sr/c3-1(4)2(5)6;/h(H,3,4)(H,5,6);/q;+2/p-2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KQAGKTURZUKUCH-UHFFFAOYSA-L | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(C(=O)[O-])[O-].[Sr+2] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
SrC2O4, C2O4Sr | |
Record name | strontium oxalate | |
Source | Wikipedia | |
URL | https://en.wikipedia.org/wiki/Strontium_oxalate | |
Description | Chemical information link to Wikipedia. | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80883590 | |
Record name | Ethanedioic acid, strontium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.64 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White powder; [Sigma-Aldrich MSDS] | |
Record name | Strontium oxalate | |
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URL | https://haz-map.com/Agents/17754 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
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Product Name |
Strontium oxalate | |
CAS RN |
814-95-9 | |
Record name | Strontium oxalate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000814959 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethanedioic acid, strontium salt (1:1) | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Ethanedioic acid, strontium salt (1:1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80883590 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Strontium oxalate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.286 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | STRONTIUM OXALATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/7IAW7E69NI | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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